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Compound of Interest

Compound Name: 4-lodobenzoyl chloride

Cat. No.: B154574

Essential Safety and Handling Guide for 4-
lodobenzoyl Chloride

For researchers, scientists, and drug development professionals, meticulous adherence to
safety protocols is paramount when handling reactive chemicals such as 4-lodobenzoyl
chloride. This guide delivers immediate and crucial safety procedures, operational instructions,
and disposal plans to mitigate risks and ensure a safe laboratory environment.

Chemical Identifier:

e Name: 4-lodobenzoyl chloride

e Synonyms: 4-iodo-benzoyl chloride, 4-iodobenzoic acid chloride, Benzoyl chloride, 4-iodo-
e CAS Number: 1711-02-0

Primary Hazards: 4-lodobenzoyl chloride is classified as a corrosive substance that causes
severe skin burns and eye damage.[1][2][3][4] It may also cause respiratory irritation.[2]
Ingestion can be harmful, and inhalation of its dust or vapors can lead to respiratory tract
irritation.[1][2] It is crucial to handle this chemical with appropriate personal protective
equipment in a well-ventilated area.[1][2]

Personal Protective Equipment (PPE)
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A systematic approach to safety necessitates the use of appropriate personal protective

equipment. The following table summarizes the required PPE for handling 4-lodobenzoyl

chloride.

PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles or a
face shield (minimum 8-inch).
Must comply with OSHA 29
CFR 1910.133 or European
Standard EN166.[5][6]

To protect against splashes
and dust that can cause

severe eye damage.[1][2][3][6]

Hand Protection

Chemical-resistant gloves
(e.g., PVC, Neoprene, or Nitrile
rubber).[5][6][7] Gloves must
be inspected for integrity

before use.

To prevent skin contact which

can result in severe burns.[1]

[2]

Body Protection

A chemical-resistant lab coat
or a complete suit protecting

against chemicals.[1][5]

To protect the body from
accidental splashes and

contact with the solid chemical.

[5]

Respiratory Protection

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if dust is
generated or if irritation is
experienced. A type P3 (EN
143) respirator cartridge is

recommended.[8]

To prevent inhalation of
corrosive dust and vapors that
can damage the respiratory
tract.[1][2]

Safety Operating and Disposal Plan

A structured protocol is essential for the safe handling and disposal of 4-lodobenzoyl chloride.

1. Preparation and Engineering Controls:

o Work in a well-ventilated area, preferably within a certified chemical fume hood.[1][2]
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Ensure that an eyewash station and a safety shower are readily accessible and in close
proximity to the workstation.[5]

Keep containers of 4-lodobenzoyl chloride tightly closed when not in use and store in a
cool, dry, and well-ventilated area away from incompatible materials.[1][2]

Incompatible materials include strong bases, water, alcohols, and oxidizing agents.[2][9]
. Handling Procedure:

Wear all the requisite PPE as detailed in the table above.

Avoid direct contact with skin, eyes, and clothing.[1]

Do not breathe in dust or vapors.[1][2]

After handling, wash hands and other exposed areas thoroughly with soap and water.[1][2]
. Spill Response:

In the event of a spill, evacuate the area immediately.[1]

For minor spills, absorb with an inert, dry material such as sand, earth, or vermiculite.

Collect the absorbed material into a suitable, labeled container for disposal.[2]

Do not allow the spilled chemical to enter drains or waterways.[1]
. Disposal Plan:

Dispose of waste material and contaminated items in accordance with all applicable local,
state, and federal regulations.[1][10]

Waste from residues should be disposed of in a licensed professional waste disposal
service.[10]

Do not mix with other waste. Handle uncleaned containers as you would the product itself.
[10]
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First-Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.[1][2]

» In Case of Skin Contact: Immediately take off all contaminated clothing. Rinse the skin with
plenty of water for at least 15 minutes. Seek immediate medical attention.[1][2]

e In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing for at least 15 minutes. Seek immediate
medical attention.[1][2]

« |If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[1][2]

Experimental Workflow and Safety Protocol

The following diagram illustrates the standard workflow for safely handling 4-lodobenzoyl
chloride, from preparation to disposal.
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Workflow for Safe Handling of 4-lodobenzoyl Chloride
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Caption: Safe handling workflow for 4-lodobenzoyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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